Asperugin B Asperugin B
Brand Name: Vulcanchem
CAS No.: 14522-05-5
VCID: VC21014379
InChI: InChI=1S/C23H30O5/c1-16(2)7-5-8-17(3)9-6-10-18(4)11-12-28-23-21(26)13-19(14-24)20(15-25)22(23)27/h7,9,11,13-15,26-27H,5-6,8,10,12H2,1-4H3/b17-9+,18-11+
SMILES: CC(=CCCC(=CCCC(=CCOC1=C(C=C(C(=C1O)C=O)C=O)O)C)C)C
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol

Asperugin B

CAS No.: 14522-05-5

Cat. No.: VC21014379

Molecular Formula: C23H30O5

Molecular Weight: 386.5 g/mol

* For research use only. Not for human or veterinary use.

Asperugin B - 14522-05-5

Specification

CAS No. 14522-05-5
Molecular Formula C23H30O5
Molecular Weight 386.5 g/mol
IUPAC Name 3,5-dihydroxy-4-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoxy]phthalaldehyde
Standard InChI InChI=1S/C23H30O5/c1-16(2)7-5-8-17(3)9-6-10-18(4)11-12-28-23-21(26)13-19(14-24)20(15-25)22(23)27/h7,9,11,13-15,26-27H,5-6,8,10,12H2,1-4H3/b17-9+,18-11+
Standard InChI Key UDBSZUYIWDXRKO-XURGJTJWSA-N
Isomeric SMILES CC(=CCC/C(=C/CC/C(=C/COC1=C(C=C(C(=C1O)C=O)C=O)O)/C)/C)C
SMILES CC(=CCCC(=CCCC(=CCOC1=C(C=C(C(=C1O)C=O)C=O)O)C)C)C
Canonical SMILES CC(=CCCC(=CCCC(=CCOC1=C(C=C(C(=C1O)C=O)C=O)O)C)C)C

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